Cas no 922089-39-2 (4-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide)

• Product Name: 4-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
• CAS No: 922089-39-2
• MF: C₂₅H₃₄N₄O₂
• MW: 422.563066005707
• CID: 6221772
• PubChem ID: 44024596
• Update Time: 2025-10-31

4-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
• F2291-0390
• AKOS024636318
• 4-ethoxy-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• 4-ethoxy-N-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide
• 922089-39-2
• 4-ethoxy-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide

• Inchi： 1S/C25H34N4O2/c1-4-31-22-8-5-19(6-9-22)25(30)26-18-24(29-15-13-27(2)14-16-29)20-7-10-23-21(17-20)11-12-28(23)3/h5-10,17,24H,4,11-16,18H2,1-3H3,(H,26,30)
• InChI Key： NFCJSLCLVFMXNH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OCC)NCC(C1C=CC2=C(CCN2C)C=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 422.268
• Monoisotopic Mass: 422.268
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48A^2
• XLogP3: 3.1

Additional information on 4-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide

Research Brief on 4-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS: 922089-39-2)

The compound 4-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS: 922089-39-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and oncology. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

Recent research has highlighted the role of this compound as a modulator of specific neurotransmitter receptors and signaling pathways. Its indole and piperazine moieties suggest potential interactions with serotonin and dopamine receptors, which are critical targets in the treatment of psychiatric and neurodegenerative diseases. Additionally, the compound's benzamide group has been associated with inhibitory effects on certain kinases, implicating its utility in cancer therapy. These dual mechanisms make it a promising candidate for further development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 4-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide derivatives to enhance their bioavailability and target specificity. The study reported improved blood-brain barrier penetration and reduced off-target effects, which are critical for CNS-targeted therapies. Another study in Bioorganic & Medicinal Chemistry Letters (2024) investigated the compound's efficacy in rodent models of depression, demonstrating significant anxiolytic and antidepressant effects at low doses.

Pharmacokinetic analyses have revealed that the compound exhibits favorable absorption and distribution profiles, with a half-life suitable for once-daily dosing. However, challenges remain in optimizing its metabolic stability, as cytochrome P450-mediated degradation has been observed in vitro. Researchers are currently exploring prodrug strategies and formulation enhancements to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.

In conclusion, 4-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide represents a multifaceted therapeutic agent with potential applications in CNS disorders and oncology. Its unique chemical structure and promising preclinical data warrant further investigation to fully realize its clinical potential. Future research should focus on overcoming pharmacokinetic challenges and validating its efficacy in human trials.